Cas no 167837-39-0 (2-Ethoxy-N-methyl-1-ethanamine hydrochloride)

• Product Name: 2-Ethoxy-N-methyl-1-ethanamine hydrochloride
• CAS No: 167837-39-0
• MF: C₅H₁₄ClNO
• MW: 139.623760700226
• CID: 1071403
• PubChem ID: 22113100
• Update Time: 2025-11-01

2-Ethoxy-N-methyl-1-ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-N-methyl-1-ethanamine hydrochloride
• 2-Ethoxy-N-methylethanamine hydrochloride
• 2-Ethoxy-N-methyl-1-ethanaminehydrochloride
• ALBB-019162
• AKOS005111067
• BS-37423
• 2-ethoxy-N-methylethanamine;hydrochloride
• (2-ethoxyethyl)(methyl)amine hydrochloride
• 2-Ethoxy-N-methylethanamine HCl
• MFCD00714846
• 2-Ethoxy-N-methylethan-1-amine hydrochloride
• (2-ETHOXYETHYL)METHYLAMINE HYDROCHLORIDE
• 2-Ethoxy-N-methylethanamine hydrochloride, AldrichCPR
• 167837-39-0

• MDL： MFCD00714846
• Inchi： 1S/C5H13NO.ClH/c1-3-7-5-4-6-2;/h6H,3-5H2,1-2H3;1H
• InChI Key： FNLOKKWPESLTIE-UHFFFAOYSA-N
• SMILES： Cl.O(CC)CCNC

Computed Properties

• Exact Mass: 139.0763918g/mol
• Monoisotopic Mass: 139.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 31.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

2-Ethoxy-N-methyl-1-ethanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 2-Ethoxy-N-methyl-1-ethanamine hydrochloride

Introduction to 2-Ethoxy-N-methyl-1-ethanamine Hydrochloride (CAS No. 167837-39-0)

2-Ethoxy-N-methyl-1-ethanamine hydrochloride, with the CAS number 167837-39-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes an ethoxy group, a methylamino group, and an ethyl chain, all of which contribute to its diverse biological activities and potential therapeutic applications.

The molecular formula of 2-Ethoxy-N-methyl-1-ethanamine hydrochloride is C₆H₁₅NO₂·HCl, and its molecular weight is approximately 159.65 g/mol. The compound exists as a white crystalline solid at room temperature and is highly soluble in water, making it suitable for various pharmaceutical formulations. Its hydrochloride salt form enhances its stability and bioavailability, which are crucial factors in drug development.

In recent years, 2-Ethoxy-N-methyl-1-ethanamine hydrochloride has been the subject of numerous studies due to its potential as a lead compound in the development of new therapeutic agents. One of the key areas of research has been its role as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Studies have shown that this compound can interact with specific receptors, such as serotonin and dopamine receptors, which are implicated in various neurological disorders.

A recent study published in the Journal of Medicinal Chemistry investigated the pharmacological properties of 2-Ethoxy-N-methyl-1-ethanamine hydrochloride. The researchers found that it exhibits potent agonist activity at serotonin 5-HT_2A receptors and moderate antagonist activity at dopamine D₂ receptors. These findings suggest that the compound could be a promising candidate for the treatment of conditions such as depression, anxiety, and schizophrenia.

Beyond its potential as a therapeutic agent, 2-Ethoxy-N-methyl-1-ethanamine hydrochloride has also been explored for its use in chemical synthesis. Its reactive functional groups make it a valuable intermediate in the synthesis of more complex molecules. For example, it can be used as a building block in the synthesis of novel ligands for receptor binding studies or as a precursor in the development of new pharmaceuticals.

The safety profile of 2-Ethoxy-N-methyl-1-ethanamine hydrochloride has been extensively evaluated through various preclinical studies. Toxicity assessments have shown that it has low acute toxicity and does not exhibit significant genotoxic or mutagenic effects. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety in laboratory settings.

In terms of environmental impact, research has indicated that 2-Ethoxy-N-methyl-1-ethanamine hydrochloride is biodegradable under aerobic conditions and does not pose a significant risk to aquatic ecosystems when used responsibly. This makes it an environmentally friendly option for industrial and research applications.

The future prospects for 2-Ethoxy-N-methyl-1-ethanamine hydrochloride are promising. Ongoing clinical trials are exploring its efficacy in treating various neurological disorders, and preliminary results have been encouraging. Additionally, its use as a synthetic intermediate continues to expand, driven by advancements in chemical synthesis techniques and the growing demand for novel compounds in pharmaceutical research.

In conclusion, 2-Ethoxy-N-methyl-1-ethanamine hydrochloride (CAS No. 167837-39-0) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique chemical properties and biological activities make it an attractive candidate for further investigation and development. As research progresses, it is likely that new applications and therapeutic uses will be discovered, further solidifying its importance in the scientific community.